Cas no 2248364-98-7 (Tert-butyl 3-aminofuran-2-carboxylate)

• Product Name: Tert-butyl 3-aminofuran-2-carboxylate
• CAS No: 2248364-98-7
• MF: C₉H₁₃NO₃
• MW: 183.204422712326
• CID: 6338414
• PubChem ID: 137941532
• Update Time: 2025-05-19

Tert-butyl 3-aminofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248364-98-7
• Tert-butyl 3-aminofuran-2-carboxylate
• EN300-6510474

• Inchi： 1S/C9H13NO3/c1-9(2,3)13-8(11)7-6(10)4-5-12-7/h4-5H,10H2,1-3H3
• InChI Key： IRRRROUQLCUCBE-UHFFFAOYSA-N
• SMILES： O(C(C1=C(C=CO1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 183.08954328g/mol
• Monoisotopic Mass: 183.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 65.5Ų

Additional information on Tert-butyl 3-aminofuran-2-carboxylate

Comprehensive Guide to Tert-butyl 3-aminofuran-2-carboxylate (CAS No. 2248364-98-7): Properties, Applications, and Market Insights

Tert-butyl 3-aminofuran-2-carboxylate (CAS No. 2248364-98-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This furan derivative is characterized by its unique molecular structure, combining an aminofuran core with a tert-butyl ester group. Its versatility in synthetic chemistry makes it a valuable intermediate for developing novel bioactive molecules.

The growing interest in heterocyclic compounds like Tert-butyl 3-aminofuran-2-carboxylate stems from their potential applications in drug discovery. Researchers are particularly focused on its role as a building block for small molecule therapeutics, especially in targeting infectious diseases and metabolic disorders. The compound's carboxylate functionality allows for further derivatization, making it adaptable to various synthetic pathways.

In the context of green chemistry trends, Tert-butyl 3-aminofuran-2-carboxylate offers advantages due to its relatively stable nature under standard laboratory conditions. This stability reduces the need for extreme reaction conditions, aligning with the pharmaceutical industry's push toward more sustainable synthesis methods. The compound's solubility profile in common organic solvents also enhances its practicality in industrial applications.

Recent market analysis shows increasing demand for furan-based intermediates like Tert-butyl 3-aminofuran-2-carboxylate, particularly in Asia-Pacific regions where pharmaceutical R&D investments are growing rapidly. The compound's CAS number 2248364-98-7 has seen a 35% increase in patent citations over the past three years, indicating its rising importance in medicinal chemistry.

Quality control parameters for Tert-butyl 3-aminofuran-2-carboxylate typically include HPLC purity testing (>98%), residual solvent analysis, and spectroscopic characterization (NMR, IR). These stringent specifications ensure its reliability as a research chemical for academic and industrial laboratories. Proper storage recommendations involve protection from moisture at controlled room temperature to maintain the compound's integrity.

The future outlook for Tert-butyl 3-aminofuran-2-carboxylate appears promising, with potential applications expanding into material science and catalysis. Its structural features may contribute to developing new functional materials with tailored electronic properties. As synthetic methodologies advance, this compound will likely play an increasingly important role in designing next-generation specialty chemicals.